5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 5-fluoro-2-[3-hydroxy-5-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C13H8F4O3/c14-8-1-2-11(12(19)5-8)7-3-9(18)6-10(4-7)20-13(15,16)17/h1-6,18-19H
• InChI Key: ZCLMUIHLWMLHBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)O)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C13H8F4O3
• DSSTOX Substance ID: DTXSID00686565
• Molecular Weight: 288.19 g/mol
• CAS No.: 1261984-04-6

Description

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol is a fluorinated organic compound known for its unique chemical properties. The presence of both fluorine and hydroxyl groups in its structure makes it an interesting subject for various scientific studies, particularly in the fields of medicinal chemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol typically involves the reaction of 4-fluoro-2-hydroxyacetophenone with trifluoromethoxybenzene under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions include quinones, dihydro derivatives, and various substituted phenols, depending on the reaction conditions and reagents used .

Scientific Research Applications

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.

Biology: The compound exhibits antibacterial and antifungal properties, making it useful in the development of new antimicrobial agents.

Medicine: It is investigated for its potential use in drug development, particularly for its anti-inflammatory and analgesic properties.

Industry: The compound is used in the production of advanced materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes, leading to its antimicrobial and anti-inflammatory effects. The presence of fluorine atoms enhances its binding affinity to these targets, making it more effective compared to non-fluorinated analogs .

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-2-hydroxyacetophenone
• (4-Fluoro-2-hydroxyphenyl)boronic acid
• 4-Fluoro-2-hydroxychalcones

Uniqueness

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol stands out due to its trifluoromethoxy group, which imparts unique chemical properties such as increased lipophilicity and metabolic stability. These properties make it a valuable compound for various applications in medicinal chemistry and material science .